Cas no 870301-32-9 (4-PiperidinaMine, N-(1-Methylethyl)-, dihydrochloride)
4-PiperidinaMine, N-(1-Methylethyl)-, dihydrochloride Chemical and Physical Properties
Names and Identifiers
-
- 4-PiperidinaMine, N-(1-Methylethyl)-, dihydrochloride
- N-Isopropylpiperidine-4-amine dihydrochloride
- N-isopropylpiperidin-4-amine hydrochloride(WX191343)
- N-isopropylpiperidin-4-amine hydrochloride*
- N-propan-2-ylpiperidin-4-amine
-
- MDL: MFCD12778506
- Inchi: 1S/C8H18N2.2ClH/c1-7(2)10-5-3-8(9)4-6-10;;/h7-8H,3-6,9H2,1-2H3;2*1H
- InChI Key: KRGRHIQRVYJCIG-UHFFFAOYSA-N
- SMILES: N1(C(C)C)CCC(N)CC1.[H]Cl.[H]Cl
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
4-PiperidinaMine, N-(1-Methylethyl)-, dihydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM317598-1g |
N-Isopropylpiperidine-4-amine dihydrochloride |
870301-32-9 | 95% | 1g |
$350 | 2021-08-18 | |
| Chemenu | CM317598-1g |
N-Isopropylpiperidine-4-amine dihydrochloride |
870301-32-9 | 95% | 1g |
$679 | 2023-03-21 | |
| Fluorochem | 063469-1g |
N-Isopropylpiperidine-4-amine dihydrochloride |
870301-32-9 | 95% | 1g |
£305.00 | 2022-03-01 | |
| eNovation Chemicals LLC | D774612-100mg |
N-ISOPROPYLPIPERIDIN-4-AMINE |
870301-32-9 | 95% | 100mg |
$280 | 2023-09-02 | |
| eNovation Chemicals LLC | D774612-250mg |
N-ISOPROPYLPIPERIDIN-4-AMINE |
870301-32-9 | 95% | 250mg |
$445 | 2023-09-02 | |
| eNovation Chemicals LLC | D774612-1g |
N-ISOPROPYLPIPERIDIN-4-AMINE |
870301-32-9 | 95% | 1g |
$865 | 2023-09-02 | |
| eNovation Chemicals LLC | D774612-5g |
N-ISOPROPYLPIPERIDIN-4-AMINE |
870301-32-9 | 95% | 5g |
$2710 | 2023-09-02 | |
| AstaTech | W15212-0.1/G |
N-ISOPROPYLPIPERIDIN-4-AMINE HCL |
870301-32-9 | 95% | 0.1g |
$266 | 2023-09-19 | |
| AstaTech | W15212-0.25/G |
N-ISOPROPYLPIPERIDIN-4-AMINE HCL |
870301-32-9 | 95% | 0.25g |
$426 | 2023-09-19 | |
| AstaTech | W15212-1/G |
N-ISOPROPYLPIPERIDIN-4-AMINE HCL |
870301-32-9 | 95% | 1g |
$851 | 2023-09-19 |
4-PiperidinaMine, N-(1-Methylethyl)-, dihydrochloride Related Literature
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
Additional information on 4-PiperidinaMine, N-(1-Methylethyl)-, dihydrochloride
4-PiperidinaMine, N-(1-Methylethyl)-, dihydrochloride (CAS No. 870301-32-9): An Overview of a Versatile Pharmaceutical Compound
4-PiperidinaMine, N-(1-Methylethyl)-, dihydrochloride (CAS No. 870301-32-9) is a synthetic compound that has garnered significant attention in the pharmaceutical and medicinal chemistry fields due to its unique properties and potential therapeutic applications. This compound, also known as N-(1-Methylethyl)-4-piperidinamine dihydrochloride, belongs to the class of piperidine derivatives and is characterized by its piperidine ring structure and the presence of a dihydrochloride salt.
The piperidine ring is a common structural motif in many biologically active compounds, including several FDA-approved drugs. The N-(1-Methylethyl) substitution on the piperidine ring imparts specific pharmacological properties, making this compound a valuable candidate for various therapeutic applications. The dihydrochloride salt form enhances its solubility and stability, which are crucial factors for drug development and formulation.
Recent research has focused on the potential of 4-PiperidinaMine, N-(1-Methylethyl)-, dihydrochloride as a modulator of neurotransmitter systems. Studies have shown that this compound can interact with serotonin receptors, particularly the 5-HT2A receptor, which is implicated in various neuropsychiatric disorders such as depression, anxiety, and schizophrenia. The ability to modulate these receptors makes it a promising candidate for the development of novel antidepressants and anxiolytics.
In addition to its potential in neuropsychiatric disorders, 4-PiperidinaMine, N-(1-Methylethyl)-, dihydrochloride has been investigated for its anti-inflammatory properties. Preclinical studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, which are key mediators of inflammation. This property suggests its potential use in treating inflammatory conditions such as rheumatoid arthritis and inflammatory bowel disease.
The pharmacokinetic profile of 4-PiperidinaMine, N-(1-Methylethyl)-, dihydrochloride has also been studied extensively. It exhibits good oral bioavailability and a favorable half-life, which are important considerations for drug development. The compound is rapidly absorbed from the gastrointestinal tract and distributed throughout the body. Its metabolism primarily occurs in the liver via cytochrome P450 enzymes, leading to the formation of several metabolites that are subsequently excreted in urine and feces.
Clinical trials are currently underway to evaluate the safety and efficacy of 4-PiperidinaMine, N-(1-Methylethyl)-, dihydrochloride in various therapeutic settings. Early results from phase I trials have shown that the compound is well-tolerated at doses up to 50 mg/kg with no significant adverse effects reported. These findings have paved the way for further clinical evaluation in larger patient populations.
The potential therapeutic applications of 4-PiperidinaMine, N-(1-Methylethyl)-, dihydrochloride extend beyond neuropsychiatric and inflammatory disorders. Recent studies have explored its use as an adjunct therapy in cancer treatment. Preliminary data suggest that this compound can enhance the efficacy of chemotherapy by modulating tumor microenvironment factors such as angiogenesis and immune cell infiltration. This synergistic effect could potentially improve patient outcomes and reduce treatment-related side effects.
In conclusion, 4-PiperidinaMine, N-(1-Methylethyl)-, dihydrochloride (CAS No. 870301-32-9) is a versatile compound with a wide range of potential therapeutic applications. Its unique chemical structure and pharmacological properties make it an attractive candidate for further research and development in various medical fields. As ongoing studies continue to uncover new insights into its mechanisms of action and clinical utility, this compound holds promise for addressing unmet medical needs and improving patient care.
870301-32-9 (4-PiperidinaMine, N-(1-Methylethyl)-, dihydrochloride) Related Products
- 4876-60-2(1,4'-Bipiperidine dihydrochloride)
- 1219957-63-7(1-2-(2-Piperidinyl)ethylazepane dihydrochloride)
- 534596-29-7(1-Isopropylpiperidin-4-amine dihydrochloride)
- 4876-59-9(N,N-dimethylpiperidin-4-amine;dihydrochloride)
- 172281-92-4(1,4'-Bipiperidine hydrochloride)
- 109100-18-7(2-Methyl-1-2-(2-piperidinyl)ethylpiperidinedihydrochloride)
- 135906-03-5(endo-9-methyl-9-azabicyclo[3.3.1]nonan-3-amine;dihydrochloride)
- 50534-25-3(N,N-diethylpiperidin-4-amine dihydrochloride)
- 1219980-63-8(N,N-Diethyl-2-(2-piperidinyl)-1-ethanaminedihydrochloride)
- 6295-79-0(1-2-(2-Piperidinyl)ethylpiperidinedihydrochloride)